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Compound of Interest

Compound Name: Propyl chloroacetate

CAS No.: 5396-24-7

Cat. No.: B1294312

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of

propyl chloroacetate, specifically its boiling point and density. The information herein is

intended to support laboratory research and development activities where this compound is

utilized.

Core Physicochemical Data
The fundamental physical constants of propyl chloroacetate are summarized below. These

values are critical for a variety of applications, from reaction condition planning to process

scale-up.
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Property Value Units Notes

Boiling Point 164 °C At 760 mmHg[1]

~181.12 °C Rough estimate[2]

Density 1.084 g/cm³ [1]

1.1040 g/cm³ [2]

Experimental Protocols
Accurate determination of the boiling point and density is fundamental to verifying the purity

and identity of a substance. The following sections detail standard laboratory protocols for

these measurements.

Determination of Boiling Point (Capillary Method)
This method is suitable for small sample volumes and provides a sharp, accurate boiling point.

Apparatus:

Thiele tube or oil bath setup

Thermometer (-10 to 200 °C range)

Capillary tubes (sealed at one end)

Small test tube

Heat-resistant oil (e.g., paraffin oil)

Heating source (e.g., Bunsen burner or hot plate)

Stand and clamps

Procedure:

Sample Preparation: A small amount (2-3 mL) of propyl chloroacetate is placed into the

small test tube.[3]
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Apparatus Assembly: The test tube is securely attached to the thermometer using a rubber

band or thread. The thermometer bulb should be level with the bottom of the test tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted (open end down) and

placed into the liquid within the test tube.[3]

Heating: The entire assembly is immersed in an oil bath (e.g., a Thiele tube) ensuring the

sample is below the oil level. The bath is then heated gently and stirred continuously to

ensure uniform temperature distribution.[3][4]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. This occurs as the vapor pressure of the sample overcomes the

atmospheric pressure.[3][5]

Boiling Point Determination: Heating is discontinued once a rapid and continuous stream of

bubbles is observed. As the apparatus cools, the bubbling will slow and eventually stop. The

boiling point is the temperature at which the liquid just begins to enter the capillary tube.[5]

Determination of Density (Pycnometer or Graduated
Cylinder Method)
This protocol outlines the determination of a liquid's density by accurately measuring its mass

and volume.

Apparatus:

Analytical balance (accurate to ±0.001 g)

Graduated cylinder (e.g., 25 mL or 50 mL) or a pycnometer (for higher accuracy)

Thermometer

Beakers

Procedure:
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Measure Mass of Empty Container: The mass of a clean, dry graduated cylinder or

pycnometer is measured and recorded.[1][2][6]

Add Liquid Sample: A known volume of propyl chloroacetate (e.g., 20 mL) is carefully

added to the graduated cylinder. The volume should be read from the bottom of the

meniscus at eye level to avoid parallax error.[1][2]

Measure Mass of Filled Container: The mass of the graduated cylinder containing the propyl
chloroacetate is measured and recorded.[1][2]

Record Temperature: The temperature of the propyl chloroacetate is measured and

recorded, as density is temperature-dependent.[2]

Calculate Density: The density (ρ) is calculated using the formula: ρ = (mass of liquid) /

(volume of liquid) where the mass of the liquid is the difference between the mass of the

filled and empty container.[1][7]

Repeat for Accuracy: The measurement should be repeated multiple times, and the average

value calculated to ensure precision.[1][6]

Workflow Visualization
The logical flow of experimentally determining the key physical properties of propyl
chloroacetate is depicted in the following diagram.

Caption: Experimental workflow for determining the boiling point and density of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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